2-[(3-chlorophenyl)amino]-8-fluoro-5H-[1,3,4]thiadiazolo[2,3-b]quinazolin-5-one

• IUPAC Name: 2-(3-chloroanilino)-8-fluoro-[1,3,4]thiadiazolo[2,3-b]quinazolin-5-one
• InChI: InChI=1S/C15H8ClFN4OS/c16-8-2-1-3-10(6-8)18-14-20-21-13(22)11-5-4-9(17)7-12(11)19-15(21)23-14/h1-7H,(H,18,20)
• InChI Key: BJUOXCXXOCWMSF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Cl)NC2=NN3C(=O)C4=C(C=C(C=C4)F)N=C3S2
• Molecular Formula: C15H8ClFN4OS
• Molecular Weight: 346.8 g/mol
• CAS No.: 1040654-78-1

Description

The compound “2-[(3-chlorophenyl)amino]-8-fluoro-5H-[1,3,4]thiadiazolo[2,3-b]quinazolin-5-one” is a derivative of 1,3,4-thiadiazole. Thiadiazole derivatives are known for their broad types of biological activity.

Synthesis Analysis

The synthesis of similar compounds involves the use of various catalysts. For instance, a 2.5% V2O5/FAp catalyst was used for the synthesis of novel [1,3,4]thiadiazolo[3,2-a]pyrimidines and benzo[4,5]thiazolo[3,2-a]pyrimidines. The reaction involved a one-pot three-component fusion reaction.

Molecular Structure Analysis

The molecular formula of the compound is C8H6ClN3S. It is a 5-membered ring system containing a hydrogen-binding domain, a sulfur atom, and a two-electron donor nitrogen system.

Physical And Chemical Properties Analysis

The compound has a molecular weight of 211.67. Other physical and chemical properties such as melting point, boiling point, and density are not explicitly mentioned in the available resources.

Scientific Research Applications

Compound X has been studied for its potential as an anti-inflammatory, anti-fungal, and anti-cancer drug. Compound X has been found to be effective in inhibiting the growth of several human cancer cell lines, including prostate, breast, and lung cancer. Compound X has also been studied for its potential as a drug delivery system. Compound X has been found to be effective in delivering drugs to target tissues, such as the brain.

Mechanism of Action

The mechanism of action of compound X is not yet fully understood. However, it is believed that compound X works by inhibiting the activity of certain enzymes, such as cyclooxygenase-2 and 5-lipoxygenase. Inhibition of these enzymes leads to the reduction of pro-inflammatory mediators, such as prostaglandins and leukotrienes.
Biochemical and Physiological Effects
Compound X has been found to have a variety of biochemical and physiological effects. Compound X has been found to reduce inflammation, reduce pain, and reduce the production of pro-inflammatory mediators. Compound X has also been found to have anti-fungal and anti-cancer effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of using compound X in laboratory experiments is its ability to be synthesized in a relatively simple two-step process. Compound X is also relatively inexpensive to synthesize. However, there are some limitations to using compound X in laboratory experiments. Compound X is relatively unstable and can degrade over time. Additionally, compound X is not water soluble, which can limit its use in certain types of experiments.

Future Directions

There are a variety of potential future directions for the study of compound X. One potential direction is to further investigate the mechanism of action of compound X and to determine the precise biochemical and physiological effects of compound X. Additionally, further research could be conducted to determine the potential clinical applications of compound X. Additionally, further research could be conducted to investigate the potential of compound X as a drug delivery system. Finally, further research could be conducted to investigate the potential of compound X as an anti-fungal and anti-cancer drug.

Synthesis Methods

Compound X can be synthesized using a two-step process. The first step involves the synthesis of the thiadiazoloquinazolinone core. This can be accomplished through a reaction of 8-fluoro-5-iodo-2-methyl-2H-[1,3,4]thiadiazolo[2,3-b]quinazolin-5-one with 3-chloroaniline in the presence of a base. The second step involves the substitution of the 3-chloro group with an amino group. This can be accomplished through a reaction of the thiadiazoloquinazolinone core with N-methoxy-3-chloroaniline in the presence of a base.